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Cat. No.: B042834 Get Quote

Ethyl 3-ethoxypropionate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-ethoxypropionate (EEP), a slow-evaporating ether-ester solvent, is a colorless liquid

with a mild, ester-like odor.[1] Possessing a unique combination of desirable properties

including a slow evaporation rate, good resistance to solvent popping in baking applications,

low surface tension, and high electrical resistance, EEP is a versatile compound with significant

applications across various industries.[2] It is particularly valued in the coatings, inks, and

electronics industries for its excellent solvency for a wide range of polymers.[3] This technical

guide provides an in-depth overview of the chemical structure, physicochemical properties,

synthesis, and applications of Ethyl 3-ethoxypropionate. It includes detailed tables of its

properties, generalized experimental protocols for its synthesis and analysis, and diagrams

illustrating its synthesis and metabolic pathways.

Chemical Structure and Identification
Ethyl 3-ethoxypropionate is an organic compound that contains both an ether and an ester

functional group.[4] Its linear structure and the propionyl group in the center of the molecule

contribute to its unique solvent characteristics.[5]
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Identifier Value

IUPAC Name ethyl 3-ethoxypropanoate[6]

Synonyms
EEP, Ethyl beta-ethoxypropionate, 3-

Ethoxypropionic acid ethyl ester[4]

CAS Number 763-69-9[3]

Molecular Formula C₇H₁₄O₃[3]

Molecular Weight 146.18 g/mol [3]

SMILES CCOCCC(=O)OCC[6]

InChI
InChI=1S/C7H14O3/c1-3-9-6-5-7(8)10-4-2/h3-

6H2,1-2H3[6]

Physicochemical Properties
EEP is a stable liquid under recommended storage conditions.[7] It is a flammable liquid and

vapor, and may form explosive peroxides upon exposure to air, particularly on long-term

storage.[7][8]

Table 2.1: Physical Properties
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Property Value Reference(s)

Appearance Colorless, water-white liquid [8][9]

Odor Mild, ester-like [9]

Boiling Point 165-172 °C (329-342 °F) [3][4]

Melting Point -75 °C (-103 °F) [10]

Flash Point 59 °C (138.2 °F) (Closed Cup) [8][10]

Density 0.948 - 0.952 g/cm³ at 25 °C [3]

Vapor Pressure 1.5 mmHg at 20 °C

Vapor Density Heavier than air [8]

Solubility in Water Limited; 1.6 g/100 mL at 20 °C [10]

Solubility in Organic Solvents
Soluble in most hydrocarbon

solvents

Refractive Index 1.4050 - 1.4080 at 20 °C [3]

Viscosity 1.20 mPa·s at 25 °C [8]

Surface Tension Low [2]

Electrical Resistance High [2]

Autoignition Temperature 377 °C (711 °F) [8]

Table 2.2: Chemical and Toxicological Properties
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Property Value Reference(s)

Chemical Stability

Stable under normal

conditions. May form

peroxides.

[7]

Incompatibilities
Strong oxidizing agents, strong

bases.
[7][10]

Hazardous Decomposition
Carbon monoxide and carbon

dioxide upon combustion.
[8]

Acute Oral Toxicity (LD50, Rat) 4,309 - 5,000 mg/kg [7]

Acute Dermal Toxicity (LD50,

Rabbit)
4,080 - 10,000 mg/kg [7]

Aquatic Toxicity (LC50, Fish,

96h)
60.9 mg/L [7]

Biodegradability Readily biodegradable [5]

Experimental Protocols
Disclaimer: The following are generalized experimental protocols and should be adapted and

optimized based on specific laboratory conditions and safety guidelines.

Synthesis of Ethyl 3-ethoxypropionate
Ethyl 3-ethoxypropionate is typically synthesized via a Michael addition reaction of ethanol to

ethyl acrylate.[3] This reaction can be catalyzed by either a base or a strong acid.[3][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://redox.com/wp-content/sds/2202.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.lookchem.com/404.htm
https://www.osha.gov/chemicaldata/978
https://redox.com/wp-content/sds/2202.pdf
https://redox.com/wp-content/sds/2202.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.benchchem.com/product/b042834?utm_src=pdf-body
https://www.benchchem.com/product/b042834?utm_src=pdf-body
http://www.smartchemi.com/en/nd.jsp?id=27
http://www.smartchemi.com/en/nd.jsp?id=27
https://patents.google.com/patent/KR102062143B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

Ethanol
(C2H5OH)

Base or Acid Catalyst
(e.g., Sodium Ethoxide or Sulfonic Acid)

Ethyl Acrylate
(CH2=CHCOOC2H5)

Ethyl 3-ethoxypropionate
(C2H5OCH2CH2COOC2H5)

Michael Addition

Click to download full resolution via product page

Synthesis of Ethyl 3-ethoxypropionate.

Methodology (Base-Catalyzed):

Reaction Setup: To a stirred reactor, add absolute ethanol and ethyl acrylate. The molar ratio

of ethanol to ethyl acrylate is typically kept high to favor product formation.[2] An anion

exchange resin or a solution of sodium ethoxide in ethanol can be used as the catalyst.[2]

Reaction Conditions: The reaction is typically carried out at a controlled temperature, for

example, between 10-50 °C.[2] The reaction time can vary from a few hours to several

hours, depending on the catalyst and temperature.[3]

Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to

determine the consumption of ethyl acrylate.

Workup: Once the reaction is complete, the catalyst is removed. If a solid resin is used, it can

be filtered off.[3] If a soluble base is used, it is neutralized with an acid (e.g., sulfuric acid).

[11]

Purification: The crude product is then purified by fractional distillation under reduced

pressure.[10] Unreacted ethanol and ethyl acrylate are distilled off first, followed by the

collection of the pure Ethyl 3-ethoxypropionate fraction.[10]

Analytical Methods
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Gas Chromatography (GC) for Purity Analysis:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

Carrier Gas: Helium or Nitrogen.

Temperature Program: An initial temperature of 50-70°C, held for a few minutes, followed by

a ramp up to 200-250°C.

Injection: A small volume (e.g., 1 µL) of a diluted sample in a suitable solvent (e.g., ethanol or

acetone).

Data Analysis: The purity is determined by the area percentage of the Ethyl 3-
ethoxypropionate peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-25 mg of the sample in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.[1][12] Add a small amount of an

internal standard such as tetramethylsilane (TMS) for chemical shift referencing.[13]

¹H NMR: Acquire the proton NMR spectrum. The spectrum will show characteristic signals

for the two ethyl groups and the two methylene groups of the propionate backbone.

¹³C NMR: Acquire the carbon-13 NMR spectrum. This will show distinct signals for each of

the seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy:

Sample Preparation: A small drop of the neat liquid sample can be placed between two salt

plates (e.g., NaCl or KBr) to create a thin film.[14]

Analysis: Acquire the IR spectrum. Look for characteristic absorption bands, including a

strong C=O stretch for the ester group (around 1735 cm⁻¹) and C-O stretches for the ether

and ester linkages.[14]
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Metabolism
A study on the metabolism of Ethyl 3-ethoxypropionate in male Sprague-Dawley rats

following oral administration showed that the compound is rapidly absorbed and primarily

excreted as metabolites in the urine.[15] The major urinary metabolites identified were

monoethyl malonate and 3-ethoxypropionate.[15] Other metabolites included malonic acid and

the glycine conjugate of 3-ethoxypropionate.[15] A significant portion of the administered dose

was also converted to CO₂, indicating extensive oxidation of the molecule.[15] Notably, the

study found no evidence of alkoxyacetic acid metabolites, which are associated with the toxicity

of some ethylene glycol ethers.[15]

Major Metabolites Other Metabolites

Ethyl 3-ethoxypropionate (EEP)

Metabolism in Rats
(Oral Administration)

Monoethyl Malonate

yields

3-Ethoxypropionate

yields

Malonic Acid

yields

Glycine Conjugate of
3-Ethoxypropionate

yields

¹⁴CO₂

Extensive Oxidation

Urinary Excretion Expired Air
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Metabolic pathway of Ethyl 3-ethoxypropionate in rats.

Applications
Ethyl 3-ethoxypropionate's favorable properties make it a valuable solvent in numerous

applications.
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Coatings and Paints: It is extensively used as a high-performance solvent in automotive,

aerospace, and industrial coatings. Its slow evaporation rate allows for excellent flow and

leveling, contributing to a high-gloss, durable finish. It is an effective solvent for a wide

variety of resins, including acrylics, epoxies, alkyds, and polyurethanes.

Printing Inks: In the printing industry, EEP helps to control drying times and improve print

quality and color uniformity.

Industrial Cleaners: It is used in industrial cleaning and degreasing agents for the effective

removal of oils and greases from surfaces.

Electronics: In the electronics industry, it is used as a solvent for photoresists and in cleaning

applications for electronic components.[3]

Chemical Synthesis: EEP can serve as a reaction solvent or as an intermediate in the

production of other specialty chemicals.

Safety and Handling
Ethyl 3-ethoxypropionate is considered to have moderate hazards.

Health Hazards: Inhalation of high concentrations of vapor can cause respiratory tract

irritation, headaches, dizziness, and nausea.[9] Prolonged or repeated skin contact may lead

to dryness, irritation, or dermatitis. Eye contact can cause redness and discomfort.

Fire Hazards: EEP is a flammable liquid.[8] Its vapors can form explosive mixtures with air.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[8] Use explosion-

proof electrical and ventilating equipment.[10]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,

and appropriate clothing to prevent skin contact.[10] In areas with high vapor concentrations,

use respiratory protection.[9]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers, away from

direct sunlight and ignition sources.[7]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.
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Generalized experimental workflow for EEP synthesis.

Conclusion
Ethyl 3-ethoxypropionate is a high-performance, versatile solvent with a favorable balance of

properties, including strong solvency, a slow evaporation rate, and a relatively good safety

profile. Its wide range of applications, particularly in the coatings and electronics industries,

underscores its industrial importance. Understanding its chemical properties, synthesis, and

metabolic pathways is crucial for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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